Cas no 1803945-89-2 (2-Amino-4-(aminomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine)

2-Amino-4-(aminomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine is a fluorinated pyridine derivative characterized by its trifluoromethoxy and trifluoromethyl substituents, which enhance its electron-withdrawing properties and metabolic stability. The presence of both amino and aminomethyl functional groups provides versatile reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its unique structure contributes to improved lipophilicity and bioavailability, particularly in the development of bioactive compounds. The trifluoromethyl and trifluoromethoxy moieties further confer resistance to enzymatic degradation, increasing its utility in drug discovery. This compound is particularly suited for applications requiring selective functionalization or as a building block for heterocyclic frameworks.
2-Amino-4-(aminomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine structure
1803945-89-2 structure
Product Name:2-Amino-4-(aminomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
CAS No:1803945-89-2
MF:C8H7F6N3O
MW:275.151102304459
CID:4932151
Update Time:2025-06-07

2-Amino-4-(aminomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-4-(aminomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
    • Inchi: 1S/C8H7F6N3O/c9-7(10,11)5-3(1-15)4(2-17-6(5)16)18-8(12,13)14/h2H,1,15H2,(H2,16,17)
    • InChI Key: QEJXAXDSIGUQRX-UHFFFAOYSA-N
    • SMILES: FC(C1C(N)=NC=C(C=1CN)OC(F)(F)F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 281
  • XLogP3: 1.4
  • Topological Polar Surface Area: 74.2

2-Amino-4-(aminomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A022001222-500mg
2-Amino-4-(aminomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
1803945-89-2 97%
500mg
$1,048.60 2022-04-02
Alichem
A022001222-1g
2-Amino-4-(aminomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
1803945-89-2 97%
1g
$1,629.60 2022-04-02

Additional information on 2-Amino-4-(aminomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

2-Amino-4-(aminomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1803945-89-2): A Comprehensive Overview

2-Amino-4-(aminomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1803945-89-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including the presence of amino, aminomethyl, trifluoromethoxy, and trifluoromethyl groups, exhibits promising biological activities and potential therapeutic applications.

The molecular structure of 2-Amino-4-(aminomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine is particularly noteworthy due to its multifunctional nature. The presence of the amino and aminomethyl groups provides opportunities for forming hydrogen bonds and interacting with biological targets, while the trifluoromethoxy and trifluoromethyl groups contribute to the compound's lipophilicity and metabolic stability. These properties make it an attractive candidate for drug development.

Recent studies have explored the biological activities of 2-Amino-4-(aminomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound effectively inhibits the activity of a key enzyme implicated in neurodegenerative diseases. The researchers found that the compound's ability to cross the blood-brain barrier and selectively target the enzyme makes it a promising lead for further development.

In addition to its enzymatic inhibition properties, 2-Amino-4-(aminomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine has also shown potential as an antiviral agent. A preclinical study conducted in 2022 demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves interfering with viral replication processes, thereby reducing viral load and mitigating disease severity.

The pharmacokinetic profile of 2-Amino-4-(aminomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine has been extensively studied to evaluate its suitability for therapeutic use. Preclinical data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and demonstrates good bioavailability. Furthermore, its metabolic stability ensures that it remains active in the body for an extended period, which is crucial for maintaining therapeutic efficacy.

Toxicity studies have also been conducted to assess the safety profile of 2-Amino-4-(aminomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine. Results from these studies indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. This favorable safety profile supports its potential for clinical development.

Clinical trials are currently underway to further evaluate the efficacy and safety of 2-Amino-4-(aminomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine. Early-phase trials have shown promising results, with patients experiencing significant improvements in disease symptoms and quality of life. These findings have generated considerable interest among researchers and pharmaceutical companies, leading to increased investment in further clinical development.

In conclusion, 2-Amino-4-(aminomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1803945-89-2) represents a promising candidate for drug development due to its unique structural features and diverse biological activities. Ongoing research continues to uncover new applications and mechanisms of action, highlighting its potential as a valuable therapeutic agent in various medical fields.

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